Cas no 108761-81-5 (1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)-)

• Product Name: 1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)-
• CAS No: 108761-81-5
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 3595758
• PubChem ID: 67407678
• Update Time: 2025-04-22

1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)-
• 2-Bromo-6-(trifluoromethyl)-1,4-benzenediamine
• 108761-81-5
• 2-Bromo-6-trifluoromethyl-benzene-1,4-diamine
• 1-Bromo-2,5-diamino-3-(trifluoromethyl)benzene
• SCHEMBL2438192
• DB-203178

• Inchi： 1S/C7H6BrF3N2/c8-5-2-3(12)1-4(6(5)13)7(9,10)11/h1-2H,12-13H2
• InChI Key： LSGHACOYWSKARI-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(F)(F)F)C=C(N)C=C1Br

Computed Properties

• Exact Mass: 253.96665Da
• Monoisotopic Mass: 253.96665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų